2-((4-fluorophenyl)thio)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide

• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-N-[[1-(thiophen-2-ylmethyl)piperidin-4-yl]methyl]acetamide
• InChI: InChI=1S/C19H23FN2OS2/c20-16-3-5-17(6-4-16)25-14-19(23)21-12-15-7-9-22(10-8-15)13-18-2-1-11-24-18/h1-6,11,15H,7-10,12-14H2,(H,21,23)
• InChI Key: ZVMJZZNHACSRPD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)CSC2=CC=C(C=C2)F)CC3=CC=CS3
• Molecular Formula: C19H23FN2OS2
• Molecular Weight: 378.5 g/mol

Description

2-((4-fluorophenyl)thio)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide is a useful research compound. Its molecular formula is C19H23FN2OS2 and its molecular weight is 378.52. The purity is usually 95%.
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Scientific Research Applications

Biological Activity and Pharmacological Applications

Research into similar compounds has demonstrated a broad spectrum of biological activities, which could suggest potential pharmacological applications for the compound . For instance, compounds structurally related to "2-((4-fluorophenyl)thio)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide" have been studied for their interactions with DNA and proteins, which is fundamental in drug design and development. N-(4-hydroxy-3-(morpholino(phenyl)methyl)phenyl) acetamide derivatives, for example, show the ability to bind strongly with bovine serum albumin (BSA) and interact with calf thymus DNA via intercalation, suggesting potential for targeted drug delivery mechanisms (Raj, 2020).

Material Science and Molecular Synthesis

The diverse chemical structure of "2-((4-fluorophenyl)thio)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide" implies its utility in material science and molecular synthesis. The synthesis of novel compounds with specific functionalities is crucial for the development of new materials with unique properties. The synthesis and structural analysis of similar compounds, such as fluorinated and thiophene-containing molecules, have been explored for applications ranging from anticancer activity to the development of organic electronic materials. For instance, compounds with fluoro substituents have been evaluated for their antihypertensive and calcium-channel-blocking activities, indicating the importance of fluorine in modulating physiological responses (Shanklin et al., 1991).

Chemoinformatics and Drug Design

The structural complexity of "2-((4-fluorophenyl)thio)-N-((1-(thiophen-2-ylmethyl)piperidin-4-yl)methyl)acetamide" provides a rich template for chemoinformatics studies and drug design. Understanding the molecular interactions, stability, and conformational dynamics of such compounds is pivotal in designing drugs with desired pharmacokinetic and pharmacodynamic properties. Research into similar compounds has led to the discovery of molecules with significant biological activities, including kinase inhibitors and blockers of specific receptors, which could be pivotal in the treatment of various diseases, including cancer (Stec et al., 2011).